Cas no 1705504-36-4 (N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide)

• Product Name: N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide
• CAS No: 1705504-36-4
• MF: C₂₅H₂₆N₂O₄
• MW: 418.484946727753
• CID: 5549292
• Update Time: 2025-06-08

N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide

• Inchi： 1S/C25H26N2O4/c1-18-16-22(17-23(28)30-18)31-21-12-14-27(15-13-21)25(29)26-24(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-11,16-17,21,24H,12-15H2,1H3,(H,26,29)
• InChI Key： SYSQTBRNPBBIQQ-UHFFFAOYSA-N
• SMILES： N1(C(NC(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCC(OC2=CC(=O)OC(C)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide

Introduction to N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide (CAS No. 1705504-36-4)

N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1705504-36-4, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key features that make it particularly interesting for medicinal chemists and biologists alike.

The core of the molecule is a piperidine ring, which is a six-membered heterocyclic amine. Piperidine derivatives are well-known for their versatility in pharmaceutical applications, often serving as key structural motifs in bioactive molecules. In this case, the piperidine ring is modified with an oxypiperidine moiety, which introduces additional functionality and potential interactions with biological targets. The presence of an amide group at the 1-position of the piperidine ring further enhances the compound's potential as a pharmacophore.

One of the most striking features of N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide is its benzhydryl substituent at the nitrogen atom of the piperidine ring. Benzhydryl groups are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and improve binding affinity to biological targets. The combination of the benzhydryl group with the oxypiperidine scaffold suggests that this compound may exhibit enhanced stability and bioavailability compared to simpler analogs.

The pyran ring component, specifically the 2-methyl-6-oxopyran-4-yl moiety, adds another layer of complexity to the molecule. This structural element is known to influence both the physical properties and biological activity of compounds. The oxygen atom within the pyran ring can participate in hydrogen bonding interactions, which are crucial for binding to proteins and other biological macromolecules. Additionally, the methyl group at position 2 can affect the conformational flexibility of the molecule, potentially influencing its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to improve pharmacological properties. N-benzhydryl-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide exemplifies this trend by integrating multiple functional groups into a single molecular framework. This approach allows for fine-tuning of various parameters, such as solubility, metabolic stability, and target binding affinity.

One particularly exciting aspect of this compound is its potential application in the development of novel therapeutic agents. The structural features described above suggest that N-benzhydryl-4-(2-methyl-6-oxopyran-4-yloxy)piperidine may interact with specific biological pathways or targets relevant to human health and disease. For instance, modifications to the piperidine ring have been shown to influence receptor binding affinity and selectivity, making this compound a valuable tool for drug discovery efforts.

In addition to its pharmacological potential, N-benzhydryl-4-(2-methyl6 oxopyran -4 -yloxy)piperidine -1 -carboxamide may also serve as a useful intermediate in synthetic chemistry. The presence of multiple reactive sites within its structure allows for further derivatization and functionalization, enabling chemists to explore a wide range of chemical space. This flexibility makes it an attractive candidate for library synthesis and high-throughput screening campaigns aimed at identifying new bioactive molecules.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules efficiently and with high purity. Techniques such as multi-step organic synthesis combined with modern purification methods allow for the preparation of N-benzhydryl -4-(2-methyl -6 oxopyran -4 -yloxy)piperidine -1 -carboxamide on scales suitable for preclinical studies.

Evaluation of N-benzhydryl -4-(2-methyl -6 oxopyran -4 yloxy)piperidine -1 carboxamide will likely involve both computational modeling and experimental testing. Computational approaches can provide insights into predicted binding modes and affinity interactions with biological targets, while experimental studies will confirm these predictions through techniques such as X-ray crystallography or nuclear magnetic resonance spectroscopy (NMR). These combined efforts will help elucidate how this compound interacts with its intended targets at a molecular level.

The development pipeline for N-benzhydryl -4-(2-methyl -6 oxopyran 44 yloxy)piperidine might include initial assessments in vitro followed by in vivo studies if promising results are observed. In vitro assays could evaluate interactions with specific enzymes or receptors relevant to disease pathways while also assessing physicochemical properties like solubility or metabolic stability which are critical factors determining drug-like characteristics